Cas no 1198-51-2 (3-(Bromomethyl)-5-chlorobenzobthiophene)

3-(Bromomethyl)-5-chlorobenzobthiophene Properties

Names and Identifiers

• 3-(Bromomethyl)-5-chlorobenzo[b]thiophene
• 3-(bromomethyl)-5-chloro-1-benzothiophene
• 3-(Bromomethyl)-5-chlorobenzothiophene
• 3-(Chloromethyl)-5-chlorobenzothiophene
• 3-Bromomethyl-5-chloro-2-benzothiophene
• 5-Chloro-3-bromomethylthianaphthene
• 3-(bromomethyl)-5-chloro benzo[b]thiophene
• 3-Bromomethyl-5-chlorobenzo[b]thiophene
• 5-chloro-3-bromomethylbenzothiophene
• Benzo[b]thiophene, 3-(bromomethyl)-5-chloro-
• 5-chloro-3-bromomethyl-benzo[b]-thiophene
• 3-(bromomethyl)-5-chlorobenzo(b)thiophene
• PubChem13553
• KSC491I6B
• FKQSFVITUNJLCY-UH
• FKQSFVITUNJLCY-UHFFFAOYSA-N
• J-510825
• 3-bromomethyl-5-chloro-benzo[b]thiophene
• AMY739
• EN300-7377753
• SCHEMBL246112
• AC-4585
• MFCD00173769
• AKOS015919000
• FT-0613723
• (5-chlorobenzo[b]thiophen-3-yl)methylbromide
• (5-chlorobenzo[b]-thiophen-3-yl)methylbromide
• DTXSID90381577
• B3147
• 1198-51-2
• CS-W002469
• DS-11135
• 3-bromomethyl-5-chlorobenzothiophene
• STL185587
• 3-(bromomethyl)-5-chlorobenzothiophene
• DB-021696
• 3-(Bromomethyl)-5-chloro-1-benzothiophene
• 3-(bromomethyl)-5-chlorobenzo[b]thiophene
• +Expand

• MDL： MFCD00173769
• InChIKey： FKQSFVITUNJLCY-UHFFFAOYSA-N
• Inchi： 1S/C9H6BrClS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5H,4H2
• SMILES： BrC([H])([H])C1=C([H])SC2C([H])=C([H])C(=C([H])C1=2)Cl

Computed Properties

• Exact Mass: 259.90600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 259.906
• Heavy Atom Count: 12
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 4.44960
• PSA: 28.24000
• Refractive Index: 1.704
• Boiling Point: 345.5°C at 760 mmHg
• Melting Point: 129.0 to 133.0 deg-C
• Flash Point: 162.8℃
• Color/Form: Khaki solid
• Density: 1.6930

3-(Bromomethyl)-5-chlorobenzobthiophene Security Information

• Symbol: GHS05
• Safety Term：S26;S3;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45-S3
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：3261
• Hazard Statement： H290,H314
• Warning Statement： P234,P260,P264,P280,P301+P330+P331,P303+P361+P353,P304+P340,P305+P351+P338,P310,P363,P390,P405,P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： R34
• Signal Word：Danger
• HazardClass：8

3-(Bromomethyl)-5-chlorobenzobthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%